Cas no 1355229-72-9 (1-(4-Methyl-6-methylamino-pyridin-3-yl)-propan-1-ol)

• Product Name: 1-(4-Methyl-6-methylamino-pyridin-3-yl)-propan-1-ol
• CAS No: 1355229-72-9
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5218125
• Update Time: 2025-05-21

1-(4-Methyl-6-methylamino-pyridin-3-yl)-propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methyl-6-methylamino-pyridin-3-yl)-propan-1-ol

• Inchi： 1S/C10H16N2O/c1-4-9(13)8-6-12-10(11-3)5-7(8)2/h5-6,9,13H,4H2,1-3H3,(H,11,12)
• InChI Key： YVUQBQOYIRBSNF-UHFFFAOYSA-N
• SMILES： C(C1=C(C)C=C(NC)N=C1)(O)CC

Additional information on 1-(4-Methyl-6-methylamino-pyridin-3-yl)-propan-1-ol

Professional Introduction to Compound with CAS No. 1355229-72-9 and Product Name: 1-(4-Methyl-6-methylamino-pyridin-3-yl)-propan-1-ol

Compound with the CAS number 1355229-72-9 and the product name 1-(4-Methyl-6-methylamino-pyridin-3-yl)-propan-1-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and molecular biology. The presence of a pyridine core substituted with methyl and amino groups, coupled with a propanol side chain, endows it with distinct chemical properties that make it a valuable candidate for further investigation.

The pyridine moiety is a cornerstone in medicinal chemistry, renowned for its ability to interact with biological targets such as enzymes and receptors. In particular, the 4-Methyl-6-methylamino-pyridin-3-yl substituent enhances the compound's solubility and bioavailability, which are critical factors in pharmaceutical formulations. This structural feature aligns well with current trends in drug design, where optimizing molecular properties to improve pharmacokinetic profiles is paramount.

Recent studies have highlighted the importance of pyridine derivatives in the development of novel therapeutics. For instance, compounds featuring a similar substitution pattern have been explored for their anti-inflammatory and anticancer properties. The 1-(4-Methyl-6-methylamino-pyridin-3-yl)-propan-1-ol structure exhibits promising interactions with various biological pathways, making it a versatile scaffold for further derivatization and functionalization.

In the realm of synthetic chemistry, the synthesis of this compound involves multi-step reactions that showcase the ingenuity of modern organic chemistry techniques. The introduction of the propanol side chain not only modifies the compound's physical properties but also opens avenues for further chemical modifications. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly alter biological activity.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are increasingly exploring its utility in agrochemicals and material science, where its unique chemical profile could contribute to innovative solutions. For instance, derivatives of this compound may exhibit herbicidal or fungicidal properties, offering new strategies for crop protection.

From a computational chemistry perspective, the molecular dynamics and binding affinities of 1-(4-Methyl-6-methylamino-pyridin-3-yl)-propan-1-ol have been subjects of extensive simulations. These studies have provided insights into how the compound interacts with target proteins, which is essential for rational drug design. The integration of machine learning algorithms has further accelerated the discovery process by predicting optimal modifications to enhance binding affinity and selectivity.

The pharmacological profile of this compound is under active investigation in preclinical studies. Initial findings suggest that it may exhibit significant therapeutic potential in areas such as neurodegenerative diseases and autoimmune disorders. The ability of the pyridine ring to modulate neurotransmitter systems makes it an attractive candidate for developing novel treatments targeting central nervous system disorders.

Environmental considerations also play a crucial role in evaluating the viability of new compounds. The biodegradability and ecological impact of 1-(4-Methyl-6-methylamino-pyridin-3-yl)-propan-1-ol are being assessed through green chemistry principles. Efforts are underway to develop synthetic routes that minimize waste and reduce environmental footprint, ensuring that promising compounds like this one can be developed sustainably.

The future prospects for this compound are bright, with ongoing research aimed at expanding its therapeutic applications and optimizing its chemical properties. Collaborative efforts between academia and industry are fostering innovation by combining experimental data with advanced computational methods. This interdisciplinary approach is essential for translating laboratory discoveries into tangible benefits for society.

In conclusion, 1-(4-Methyl-6-methylamino-pyridin-3-yl)-propan-1-ol represents a significant contribution to the chemical and pharmaceutical landscape. Its unique structure, combined with promising biological activity, positions it as a valuable asset for future research and development. As scientific understanding continues to evolve, this compound is poised to play a pivotal role in addressing some of today's most pressing medical challenges.